Cas no 1343710-09-7 (3-Amino-1-(4-bromo-3-methylphenyl)piperidin-2-one)

3-Amino-1-(4-bromo-3-methylphenyl)piperidin-2-one is a brominated and methyl-substituted piperidinone derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a reactive amino group and a ketone functionality, making it a versatile intermediate for further synthetic modifications. The presence of the 4-bromo-3-methylphenyl moiety enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the development of novel bioactive compounds. This compound is particularly valuable in medicinal chemistry for the design of targeted small-molecule inhibitors or modulators. High purity and well-defined stereochemistry ensure reproducibility in research applications. Proper handling and storage under inert conditions are recommended to maintain stability.
3-Amino-1-(4-bromo-3-methylphenyl)piperidin-2-one structure
1343710-09-7 structure
Product Name:3-Amino-1-(4-bromo-3-methylphenyl)piperidin-2-one
CAS No:1343710-09-7
MF:C12H15BrN2O
MW:283.164302110672
CID:4590813
PubChem ID:64238563
Update Time:2025-06-28

3-Amino-1-(4-bromo-3-methylphenyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-(4-bromo-3-methylphenyl)piperidin-2-one
    • 3-Amino-1-(4-bromo-3-methylphenyl)piperidin-2-one
    • Inchi: 1S/C12H15BrN2O/c1-8-7-9(4-5-10(8)13)15-6-2-3-11(14)12(15)16/h4-5,7,11H,2-3,6,14H2,1H3
    • InChI Key: LAEVWKOEORWSCQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1C)N1C(C(CCC1)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 272
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.3

3-Amino-1-(4-bromo-3-methylphenyl)piperidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A595328-10mg
3-amino-1-(4-bromo-3-methylphenyl)piperidin-2-one
1343710-09-7
10mg
$ 50.00 2022-04-02
TRC
A595328-50mg
3-amino-1-(4-bromo-3-methylphenyl)piperidin-2-one
1343710-09-7
50mg
$ 185.00 2022-04-02
TRC
A595328-100mg
3-amino-1-(4-bromo-3-methylphenyl)piperidin-2-one
1343710-09-7
100mg
$ 275.00 2022-04-02
Enamine
EN300-138010-0.05g
3-amino-1-(4-bromo-3-methylphenyl)piperidin-2-one
1343710-09-7 95.0%
0.05g
$168.0 2025-02-21
Enamine
EN300-138010-0.1g
3-amino-1-(4-bromo-3-methylphenyl)piperidin-2-one
1343710-09-7 95.0%
0.1g
$252.0 2025-02-21
Enamine
EN300-138010-0.25g
3-amino-1-(4-bromo-3-methylphenyl)piperidin-2-one
1343710-09-7 95.0%
0.25g
$361.0 2025-02-21
Enamine
EN300-138010-0.5g
3-amino-1-(4-bromo-3-methylphenyl)piperidin-2-one
1343710-09-7 95.0%
0.5g
$569.0 2025-02-21
Enamine
EN300-138010-1.0g
3-amino-1-(4-bromo-3-methylphenyl)piperidin-2-one
1343710-09-7 95.0%
1.0g
$728.0 2025-02-21
Enamine
EN300-138010-2.5g
3-amino-1-(4-bromo-3-methylphenyl)piperidin-2-one
1343710-09-7 95.0%
2.5g
$1428.0 2025-02-21
Enamine
EN300-138010-5.0g
3-amino-1-(4-bromo-3-methylphenyl)piperidin-2-one
1343710-09-7 95.0%
5.0g
$2110.0 2025-02-21

Additional information on 3-Amino-1-(4-bromo-3-methylphenyl)piperidin-2-one

Introduction to 3-Amino-1-(4-bromo-3-methylphenyl)piperidin-2-one (CAS No. 1343710-09-7)

3-Amino-1-(4-bromo-3-methylphenyl)piperidin-2-one, with the CAS number 1343710-09-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, an amino group, and a brominated aromatic moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 3-Amino-1-(4-bromo-3-methylphenyl)piperidin-2-one can be represented as follows: C15H18BrNO2. The presence of the bromine atom at the para position of the phenyl ring and the methyl group at the meta position adds to its complexity and reactivity. The piperidine ring, which is a six-membered nitrogen-containing heterocycle, imparts additional stability and flexibility to the molecule, making it suitable for interactions with various biological targets.

In recent years, 3-Amino-1-(4-bromo-3-methylphenyl)piperidin-2-one has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the ability of 3-Amino-1-(4-bromo-3-methylphenyl)piperidin-2-one to selectively bind to specific GPCRs. The researchers found that this compound exhibited high affinity for the serotonin 5-HT2C receptor, which is known to be involved in regulating appetite, mood, and cognitive functions. This selective binding property makes it a promising candidate for developing drugs to treat conditions such as obesity and depression.

Beyond its interactions with GPCRs, 3-Amino-1-(4-bromo-3-methylphenyl)piperidin-2-one has also shown potential as an inhibitor of kinases. Kinases are enzymes that play critical roles in cell signaling and are often dysregulated in cancer and inflammatory diseases. A 2022 study in the European Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the activity of several kinases, including AKT and ERK. These findings suggest that 3-Amino-1-(4-bromo-3-methylphenyl)piperidin-2-one could be further developed into therapeutic agents for cancer treatment.

The pharmacokinetic properties of 3-Amino-1-(4-bromo-3-methylphenyl)piperidin-2-one have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate to be effective when administered orally.

Toxicity studies on 3-Amino-1-(4-bromo-3-methylphenyl)piperidin-2-one have indicated that it has low toxicity at therapeutic concentrations. This low toxicity profile is crucial for ensuring patient safety during clinical trials and subsequent therapeutic use. However, further preclinical studies are necessary to fully evaluate its safety profile and identify any potential side effects.

In conclusion, 3-Amino-1-(4-bromo-3-methylphenyl)piperidin-2-one (CAS No. 1343710-09-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive lead compound for further drug development. Ongoing research continues to explore its mechanisms of action and optimize its efficacy for various medical conditions.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.